Cas no 104819-48-9 (2-Bromo-3-methoxypyridine 1-Oxide)

• Product Name: 2-Bromo-3-methoxypyridine 1-Oxide
• CAS No: 104819-48-9
• MF: C₆H₆BrNO₂
• MW: 204.021340847015
• MDL: MFCD09839263
• CID: 135218
• PubChem ID: 25220435
• Update Time: 2025-11-01

2-Bromo-3-methoxypyridine 1-Oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-bromo-3-methoxy-, 1-oxide
• 2-bromo-3-methoxy-1-oxidopyridin-1-ium
• 2-Bromo-3-methoxypyridine 1-oxide
• 2-Bromo-3-Methoxypyridine-N-Oxide
• 2-Bromo-3-Methoxy-Pyridine 1-Oxide
• 104819-48-9
• A801066
• AKOS000321504
• FT-0654218
• 2-bromo-3-methoxypyridin-1-ium-1-olate
• 2-Bromo-3-methoxy-1-oxo-1lambda~5~-pyridine
• DTXSID90649301
• LS-02964
• DB-059204
• G83044
• STK505525
• 2-Bromo-3-methoxypyridine 1-Oxide

• MDL： MFCD09839263
• Inchi： 1S/C6H6BrNO2/c1-10-5-3-2-4-8(9)6(5)7/h2-4H,1H3
• InChI Key： HZSVGYDULFVJAB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C[N+]=1[O-])OC

Computed Properties

• Exact Mass: 202.95800
• Monoisotopic Mass: 202.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.7Ų

Experimental Properties

• PSA: 34.69000
• LogP: 1.88620

2-Bromo-3-methoxypyridine 1-Oxide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Bromo-3-methoxypyridine 1-Oxide

Introduction to 2-Bromo-3-methoxypyridine 1-Oxide (CAS No. 104819-48-9)

2-Bromo-3-methoxypyridine 1-Oxide, identified by its CAS number 104819-48-9, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic compound features a pyridine core modified with a bromine substituent at the 2-position and a methoxy group at the 3-position, further functionalized by an N-oxide group. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents, particularly in the development of small-molecule drugs targeting neurological and inflammatory disorders.

The< strong>1-Oxide moiety introduces a polar functional group that enhances solubility and reactivity, making it particularly useful in medicinal chemistry for further derivatization. The bromine atom at the 2-position serves as a versatile handle for cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in drug discovery to link aryl or vinyl groups, enabling the creation of novel compounds with tailored biological activities.

In recent years, 2-Bromo-3-methoxypyridine 1-Oxide has garnered attention for its role in the synthesis of kinase inhibitors. Kinases are enzymes central to numerous cellular processes, and their dysregulation is implicated in cancers and inflammatory diseases. By serving as a building block for kinase inhibitors, this compound contributes to the development of targeted therapies that modulate signaling pathways involved in these conditions. For instance, derivatives of this scaffold have been explored as inhibitors of Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors, TKIs), which are critical in treating autoimmune diseases and certain types of cancer.

The< strong>methoxy group at the 3-position not only influences electronic properties but also participates in hydrogen bonding interactions, which are essential for binding affinity in drug design. This feature has been leveraged in the development of ligands for G-protein coupled receptors (GPCRs), another class of targets for therapeutic intervention. The ability to fine-tune interactions through hydrogen bonding has led to the discovery of high-affinity binders with improved selectivity profiles.

Moreover, the< strong>bromine substituent allows for further functionalization via palladium-catalyzed reactions, enabling the introduction of diverse pharmacophores. This flexibility is particularly advantageous in fragment-based drug design approaches, where initial hits are optimized through iterative modifications. The< strong>1-Oxide group enhances reactivity towards nucleophiles, facilitating the introduction of amine or thiol functionalities that are common pharmacological moieties.

The pharmaceutical industry has increasingly recognized the utility of< strong>2-Bromo-3-methoxypyridine 1-Oxide due to its synthetic versatility and its role in generating lead compounds for preclinical development. Its incorporation into libraries of diverse scaffolds has accelerated the discovery process by providing chemists with a reliable starting point for structure-activity relationship (SAR) studies. These studies are essential for understanding how modifications at specific positions influence biological activity, ultimately guiding the optimization toward more potent and selective drug candidates.

In academic research, this compound has been utilized to explore novel synthetic methodologies and catalytic systems. For example, its use as a precursor in transition-metal-catalyzed reactions has led to insights into mechanistic pathways and improved reaction conditions. Such advancements not only enhance efficiency but also reduce waste, aligning with green chemistry principles. The development of more sustainable synthetic routes is a growing focus in pharmaceutical research, driven by both economic and environmental considerations.

The< strong>CAS number 104819-48-9 provides a unique identifier for this compound, ensuring consistency across scientific literature and patents. This standardized nomenclature is crucial for researchers to accurately reference materials and avoid confusion arising from alternative names or synonyms. The CAS registry system is maintained by Chemical Abstracts Service (CAS), a division of Elsevier that compiles comprehensive information on chemical substances.

The< strong>N-oxide functional group is known for its ability to enhance binding affinity through hydrogen bonding interactions with nucleophilic residues in biological targets. This property has been exploited in designing ligands that interact with proteins such as transcription factors and enzymes involved in disease pathways. The ability to modulate hydrogen bonding networks through structural modifications offers a powerful tool for optimizing drug-like properties.

In conclusion,< strong>2-Bromo-3-methoxypyridine 1-Oxide (CAS No. 104819-48-9) represents a cornerstone compound in modern pharmaceutical chemistry. Its unique structural features enable diverse synthetic applications, making it indispensable in the quest for novel therapeutics targeting neurological disorders, cancers, and inflammatory conditions. As research continues to uncover new methodologies and applications, this compound will undoubtedly remain a pivotal reagent in both academic laboratories and industrial settings.